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Compound of Interest

Compound Name: 6-Sulfamoylnicotinamide

Cat. No.: B15096441

Disclaimer: No specific Safety Data Sheet (SDS) for 6-Sulfamoylnicotinamide was publicly
available at the time of this writing. The following guidelines are based on the safety profiles of
structurally similar compounds and general principles of laboratory safety. Researchers,
scientists, and drug development professionals should handle this compound with caution,
assuming it may have hazardous properties, and perform a thorough risk assessment before
use.

Hazard Identification and Classification

Due to the lack of specific data for 6-Sulfamoylnicotinamide, a definitive hazard classification
cannot be provided. However, based on related compounds such as N,N-Dimethyl-2-
sulfamoylnicotinamide, it is prudent to consider the following potential hazards:

» Skin Sensitization: May cause an allergic skin reaction.
e Aquatic Hazard: May be harmful to aquatic life with long-lasting effects.
It is recommended to handle 6-Sulfamoylnicotinamide as a substance of unknown toxicity.

Physical and Chemical Properties

Specific quantitative data for 6-Sulfamoylnicotinamide is limited. The following table
summarizes available information for a related compound, N,N-Dimethyl-2-
sulfamoylnicotinamide, to provide an estimation of properties.
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Value (for N,N-Dimethyl-2-

Property .. .
sulfamoylnicotinamide)

Molecular Formula C8H11N303S

Molecular Weight 229.26 g/mol

Assay >98.0% (HPLC)

Storage Temperature 2-8°C

Exposure Controls and Personal Protection

Given the unknown toxicological profile, stringent exposure controls should be implemented.

Engineering Controls

o Work in a well-ventilated laboratory, preferably within a certified chemical fume hood,
especially when handling the compound as a powder or creating solutions.

o Ensure safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment when handling 6-

Sulfamoylnicotinamide.
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Body Part Recommended Protection Specifications
Safety glasses with side ) )
_ Must meet appropriate national
shields or goggles. A face )
Eyes/Face ) standards (e.g., ANSI Z87.1 in
shield may be necessary for
the US).
splash hazards.
Nitrile or neoprene gloves are
Chemical-resistant gloves. A generally recommended for
Skin lab coat or chemical-resistant handling chemicals. Ensure

apron should be worn.

gloves are compatible with the

solvents being used.

Respiratory

Not typically required if
handled in a fume hood. If
handling large quantities or if
aerosolization is possible, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.

Follow a comprehensive

respiratory protection program.

Handling and Storage

» Handling: Avoid creating dust. Minimize contact with skin and eyes. Wash hands thoroughly

after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Based on

related compounds, refrigeration at 2-8°C is recommended.

First Aid Measures

In the event of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, provide oxygen. Seek medical attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) . D
clothing. Seek medical attention if irritation

develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

o Small Spills: Wear appropriate PPE. Carefully sweep up solid material, avoiding dust
generation, and place it in a sealed container for disposal. Clean the spill area with a suitable
solvent and then with soap and water.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains or waterways. Collect the material for
disposal.

Disposal Considerations

Dispose of 6-Sulfamoylnicotinamide and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. It is recommended to use a
licensed professional waste disposal service.

Experimental Protocols
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Detailed experimental protocols for toxicity studies of 6-Sulfamoylnicotinamide are not
publicly available. Researchers should develop their own protocols in consultation with their
institution's environmental health and safety department. A general workflow for a new
chemical entity would involve in vitro assays (e.g., Ames test for mutagenicity, cytotoxicity
assays) followed by in vivo studies in animal models to determine acute and chronic toxicity, if
warranted.

Visualizations

The following diagrams illustrate key safety and handling workflows.
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Caption: Logical workflow for hazard assessment and control.
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Caption: Step-by-step workflow for safe handling.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15096441?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15096441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [6-Sulfamoylnicotinamide: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1509644 1#6-sulfamoylnicotinamide-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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